Cas no 2149003-67-6 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid)

3-(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid is a pyrazole-based unsaturated carboxylic acid derivative with potential applications in organic synthesis and medicinal chemistry. The tert-butyl and methyl substituents on the pyrazole ring enhance steric and electronic properties, influencing reactivity and stability. The α,β-unsaturated carbonyl moiety offers versatility as a Michael acceptor or a precursor for further functionalization. This compound may serve as an intermediate in the development of biologically active molecules, including pharmaceuticals or agrochemicals, due to its structural rigidity and modifiable functional groups. Its well-defined molecular architecture makes it suitable for studies in structure-activity relationships and targeted synthesis.

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid structure

2149003-67-6 structure

Product Name:3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid

CAS No:2149003-67-6

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:5800456

PubChem ID:165629191

Update Time:2025-06-29

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
- 2149003-67-6
- EN300-1771664
- Inchi： 1S/C11H16N2O2/c1-11(2,3)9-7-8(13(4)12-9)5-6-10(14)15/h5-7H,1-4H3,(H,14,15)/b6-5+
- InChI Key： IJGPZAKHVGPLRW-AATRIKPKSA-N
- SMILES： OC(/C=C/C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.1Å²

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1771664-0.05g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	0.05g	$888.0	2023-09-20
Enamine	EN300-1771664-0.1g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	0.1g	$930.0	2023-09-20
Enamine	EN300-1771664-0.25g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	0.25g	$972.0	2023-09-20
Enamine	EN300-1771664-0.5g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	0.5g	$1014.0	2023-09-20
Enamine	EN300-1771664-1.0g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	1g	$1057.0	2023-06-03
Enamine	EN300-1771664-2.5g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	2.5g	$2071.0	2023-09-20
Enamine	EN300-1771664-5.0g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	5g	$3065.0	2023-06-03
Enamine	EN300-1771664-10.0g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	10g	$4545.0	2023-06-03
Enamine	EN300-1771664-1g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	1g	$1057.0	2023-09-20
Enamine	EN300-1771664-5g	3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid	2149003-67-6	5g	$3065.0	2023-09-20

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid

Research Briefing on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 2149003-67-6)

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 2149003-67-6) is a pyrazole-based derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by a unique structural framework, combining a tert-butyl-substituted pyrazole ring with a propenoic acid moiety, which makes it a promising candidate for further pharmacological investigations.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly its role as a modulator of key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory activity against specific kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays to demonstrate that 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid exhibits selective binding to the ATP-binding site of these kinases, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential as a scaffold for the design of new anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid showed significant reduction in pro-inflammatory cytokine production in macrophage cell lines. The researchers attributed this effect to the compound's ability to interfere with the NF-κB signaling pathway, a critical regulator of immune responses.

The synthetic routes for 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

Looking ahead, the potential applications of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid extend beyond its current uses. Preliminary data from ongoing studies suggest its utility in targeting protein-protein interactions, which are often considered "undruggable" by conventional small molecules. Furthermore, its modular structure allows for facile derivatization, enabling the exploration of diverse pharmacological activities. As such, this compound represents a versatile tool for both academic research and pharmaceutical development.

In conclusion, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 2149003-67-6) is emerging as a compound of significant interest in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, position it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action in greater detail and expanding its therapeutic potential through targeted derivatization and preclinical studies.